Cas no 16459-33-9 (Ethyl 5-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 5-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate
• CAS No: 16459-33-9
• MF: C₁₂H₁₂N₄O₄
• MW: 276.24808216095
• MDL: MFCD07388503
• CID: 94870
• PubChem ID: 9993576
• Update Time: 2025-04-18

Ethyl 5-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate
• 5-Amino-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylic acid ethyl ester
• ethyl 5-amino-1-(2-nitrophenyl)pyrazole-4-carboxylate
• 1-(2-Nitro-phenyl)-4-aethoxycarbonyl-5-amino-pyrazol
• 5-amino-1-(2-nitro-phenyl)-1H-pyrazole-4-carboxylic acid ethyl ester
• ACN-000074
• AK139382
• I14-13513
• KB-244399
• FT-0704520
• MFCD07388503
• 16459-33-9
• AKOS000260187
• A3654
• DTXSID70433886
• ethyl5-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylic acid, 5-amino-1-(2-nitrophenyl)-, ethyl ester
• DB-064541

• MDL： MFCD07388503
• Inchi： 1S/C12H12N4O4/c1-2-20-12(17)8-7-14-15(11(8)13)9-5-3-4-6-10(9)16(18)19/h3-7H,2,13H2,1H3
• InChI Key： QZENFUUIIWCQAT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN(C=1N)C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 276.08596
• Monoisotopic Mass: 276.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.45
• Melting Point: 115-116 ºC
• Boiling Point: 464.195 °C at 760 mmHg
• Flash Point: 234.537 °C
• PSA: 113.28